Cas no 2137537-44-9 (1-Pentene, 4-(bromomethyl)-5-propoxy-)

• Product Name: 1-Pentene, 4-(bromomethyl)-5-propoxy-
• CAS No: 2137537-44-9
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5286149
• Update Time: 2025-10-29

1-Pentene, 4-(bromomethyl)-5-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 4-(bromomethyl)-5-propoxy-

• Inchi： 1S/C9H17BrO/c1-3-5-9(7-10)8-11-6-4-2/h3,9H,1,4-8H2,2H3
• InChI Key： BTLQDZHMNPQFQL-UHFFFAOYSA-N
• SMILES： C=CCC(CBr)COCCC

Additional information on 1-Pentene, 4-(bromomethyl)-5-propoxy-

Introduction to 1-Pentene, 4-(bromomethyl)-5-propoxy- (CAS No. 2137537-44-9)

1-Pentene, 4-(bromomethyl)-5-propoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 2137537-44-9, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of alkenes, characterized by the presence of a carbon-carbon double bond, and it incorporates functional groups that make it a versatile intermediate in organic synthesis. The bromomethyl and propoxy substituents attached to the pentene backbone introduce reactivity that is highly valuable for constructing more complex molecular architectures.

The structure of 1-Pentene, 4-(bromomethyl)-5-propoxy- consists of a five-carbon chain with a double bond between the first and second carbon atoms. The fourth carbon is substituted with a bromomethyl group (-CH₂Br), which is a highly reactive electrophile, while the fifth carbon is linked to an propoxy group (-OCH₂CH₂CH₃). This combination of functional groups allows for diverse chemical transformations, making it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, there has been growing interest in the applications of this compound in medicinal chemistry. The bromomethyl moiety, in particular, is well-known for its ability to participate in nucleophilic substitution reactions, enabling the introduction of various pharmacophores into the molecular framework. This reactivity has been exploited in the development of novel drug candidates targeting various therapeutic areas. For instance, researchers have utilized derivatives of this compound to synthesize inhibitors of enzymes involved in inflammatory pathways, showcasing its potential in anti-inflammatory drug discovery.

Moreover, the propoxy group adds another layer of functionality to the molecule. This ether-like moiety can influence both the physical properties and biological activity of derived compounds. In some cases, it has been shown to enhance solubility and metabolic stability, which are critical factors for drug efficacy and bioavailability. Recent studies have demonstrated its utility in designing molecules with improved pharmacokinetic profiles.

The synthesis of 1-Pentene, 4-(bromomethyl)-5-propoxy- typically involves advanced organic reactions such as halogenation and etherification processes. The introduction of the bromomethyl group often requires careful control to prevent unwanted side reactions, such as over-halogenation or polymerization. Similarly, the formation of the propoxy group typically involves nucleophilic substitution reactions where an alcohol reacts with a halogenated intermediate. These synthetic strategies highlight the compound's complexity and the skill required to produce it in high purity.

One of the most compelling aspects of this compound is its role as a precursor in cross-coupling reactions. The bromomethyl group can participate in palladium-catalyzed reactions such as Suzuki-Miyaura or Heck couplings, allowing for the introduction of aryl or vinyl groups at specific positions within the molecule. These transformations have been instrumental in creating complex heterocyclic structures that are prevalent in many modern pharmaceuticals. Additionally, the presence of both reactive and relatively inert functional groups makes this compound an excellent candidate for directed functionalization strategies.

In academic research, 1-Pentene, 4-(bromomethyl)-5-propoxy- has been used to explore new synthetic methodologies and reaction pathways. For example, researchers have investigated its behavior under various reaction conditions to develop more efficient synthetic routes for related compounds. These studies not only contribute to our fundamental understanding of organic chemistry but also provide practical tools for industrial applications.

The pharmaceutical industry has also recognized the potential of this compound as a key intermediate. Companies specializing in fine chemicals have incorporated it into their catalogues due to its versatility and reactivity. Its use has been particularly notable in projects aimed at developing antiviral and anticancer agents. By leveraging its unique structural features, scientists have been able to generate libraries of compounds with tailored biological activities.

From an environmental perspective, efforts have been made to optimize synthetic routes for 1-Pentene, 4-(bromomethyl)-5-propoxy- to minimize waste and improve atom economy. Green chemistry principles have guided these efforts by emphasizing sustainable practices such as catalytic processes and solvent recovery systems. Such initiatives align with broader industry trends toward more sustainable chemical manufacturing.

The future prospects for this compound are promising as new applications continue to emerge. Advances in computational chemistry are enabling researchers to predict reactivity patterns more accurately, which can accelerate drug discovery programs. Additionally, innovations in biocatalysis may offer alternative synthetic pathways that are more environmentally friendly.

In conclusion,1-Pentene, 4-(bromomethyl)-5-propoxy-, CAS No. 2137537-44-9, represents a significant asset in synthetic chemistry and pharmaceutical research due to its unique structural features and reactivity profile. Its role as an intermediate has led to numerous applications across various industries, from academic research laboratories to large-scale pharmaceutical manufacturing facilities.